Cas no 3658-93-3 (1,1-Diethoxyhexane)

• Product Name: 1,1-Diethoxyhexane
• CAS No: 3658-93-3
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• MDL: MFCD00129692
• CID: 44370
• PubChem ID: 253659938
• Update Time: 2025-11-01

1,1-Diethoxyhexane Chemical and Physical Properties

Names and Identifiers

• 1,1-Diethoxyhexane
• Hexanal diethyl acetal
• Hexaldehyde Diethyl Acetal
• HEXANAL-DIETHYLACETAL
• Hexyl Aldehyde Diethyl Acetal
• 1,1-diethoxy-hexane

• MDL： MFCD00129692
• Inchi： 1S/C10H22O2/c1-4-7-8-9-10(11-5-2)12-6-3/h10H,4-9H2,1-3H3
• InChI Key： WNHOMUCDFNTSEV-UHFFFAOYSA-N
• SMILES： CCCCCC(OCC)OCC

Computed Properties

• Exact Mass: 174.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8

Experimental Properties

• Boiling Point: 90°C/30mmHg(lit.)
• Refractive Index: 1.4060-1.4100
• PSA: 18.46000
• LogP: 2.96580

1,1-Diethoxyhexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,1-Diethoxyhexane

1,1-Diethoxyhexane (CAS No. 3658-93-3): A Comprehensive Overview

1,1-Diethoxyhexane, also known by its CAS registry number 3658-93-3, is a chemical compound that has garnered attention in various scientific and industrial fields. This compound is a derivative of hexane, with two ethoxy groups attached to the first carbon atom. Its molecular formula is C₁₀H₂₂O₂, and it exists as a colorless liquid with a characteristic odor. The compound is widely used in the synthesis of other organic molecules due to its versatile structure and reactivity.

The synthesis of 1,1-diethoxyhexane involves the reaction of hexane with ethylene oxide under specific conditions. This process is well-documented in organic chemistry literature and has been optimized for industrial-scale production. The compound's structure makes it an excellent precursor for the preparation of various ethers and other functionalized molecules. Recent studies have explored its application in the development of advanced materials, including polymers and surfactants.

One of the most notable applications of 1,1-diethoxyhexane is in the field of polymer science. Researchers have utilized this compound to synthesize novel polyurethanes with improved mechanical properties. For instance, a study published in 2022 demonstrated that incorporating 1,1-diethoxyhexane into polyurethane formulations significantly enhances their tensile strength and flexibility. This advancement has potential implications for industries such as automotive manufacturing and construction, where durable materials are highly sought after.

In addition to its role in polymer synthesis, 1,1-diethoxyhexane has also been investigated for its potential in drug delivery systems. Scientists have explored its ability to act as a carrier molecule for hydrophobic drugs, enhancing their solubility and bioavailability. A 2023 study highlighted that when 1,1-diethoxyhexane was used as a carrier in nanoparticle formulations, it improved the targeting efficiency of anticancer drugs, leading to more effective treatment outcomes.

The environmental impact of 1,1-diethoxyhexane has also been a topic of recent research. Studies have shown that while the compound is biodegradable under certain conditions, its persistence in aquatic environments requires further investigation. Regulatory bodies are currently evaluating its safety profile to ensure compliance with environmental protection standards.

From a chemical synthesis perspective, 1,1-diethoxyhexane serves as a valuable intermediate in the production of specialty chemicals. Its ability to undergo various reactions, such as nucleophilic substitution and elimination, makes it a versatile building block in organic chemistry. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, paving the way for large-scale production.

In conclusion, 1,1-diethoxyhexane (CAS No. 3658-93-3) is a multifaceted compound with applications spanning polymer science, drug delivery systems, and specialty chemical synthesis. Its structural versatility and reactivity continue to drive innovative research across diverse scientific disciplines. As new studies emerge, the potential for this compound to contribute to groundbreaking advancements remains promising.